Cas no 1351630-95-9 (N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide)

• Product Name: N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide
• CAS No: 1351630-95-9
• MF: C₁₅H₁₄N₂O₂S₂
• MW: 318.413860797882
• CID: 849459
• Update Time: 2025-06-09

N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-[2-hydroxy-2-(3-methyl-2-thienyl)ethyl]-
• VU0524813-1
• N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)benzo[d]thiazole-2-carboxamide
• N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C15H14N2O2S2/c1-9-6-7-20-13(9)11(18)8-16-14(19)15-17-10-4-2-3-5-12(10)21-15/h2-7,11,18H,8H2,1H3,(H,16,19)
• InChI Key： CBYZEYCVVBWLDA-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(CNC(C1=NC2C=CC=CC=2S1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 383
• Topological Polar Surface Area: 119

Additional information on N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide

Comprehensive Overview of N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide (CAS No. 1351630-95-9)

N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide (CAS No. 1351630-95-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Its molecular structure combines a benzothiazole core with a hydroxyethyl side chain linked to a 3-methylthiophene moiety, making it a promising candidate for drug discovery and development.

In recent years, the interest in benzothiazole-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by the potential of CAS No. 1351630-95-9 to interact with biological targets such as enzymes and receptors. This compound's hydroxyethyl-thiophene segment may enhance its solubility and bioavailability, critical factors in drug design. Additionally, the presence of the benzothiazole ring could contribute to its stability and binding affinity, making it a subject of ongoing studies in the field of small molecule therapeutics.

The synthesis and characterization of N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide involve advanced organic chemistry techniques, including NMR spectroscopy and mass spectrometry. These methods ensure the purity and structural integrity of the compound, which is essential for reproducible research outcomes. Given the growing demand for novel bioactive molecules, this compound is being explored for its potential in treating various diseases, particularly those involving oxidative stress and inflammation.

From an industrial perspective, CAS No. 1351630-95-9 is also relevant in the development of specialty chemicals and advanced materials. Its unique structure could be leveraged in the creation of fluorescent probes or molecular sensors, which are increasingly used in diagnostics and environmental monitoring. The compound's thiophene and benzothiazole components are known for their electron-rich properties, making them suitable for applications in optoelectronics and organic semiconductors.

As the scientific community continues to explore the potential of N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1,3-benzothiazole-2-carboxamide, its role in personalized medicine and targeted therapy is becoming increasingly evident. With the rise of computational drug design and AI-driven molecular modeling, researchers can now predict the compound's interactions with biological systems more accurately. This aligns with current trends in precision medicine, where tailored treatments are developed based on individual genetic profiles.

In conclusion, CAS No. 1351630-95-9 represents a fascinating example of how heterocyclic chemistry can contribute to advancements in healthcare and technology. Its multifaceted applications, from pharmaceuticals to material science, underscore the importance of continued research and innovation in this field. As more data becomes available, this compound may soon find its place among the next generation of therapeutic agents and functional materials.